2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2-hydroxyacetic acid

• IUPAC Name: 2-hydroxy-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(17)13-6-4-8(5-7-13)9(14)10(15)16/h8-9,14H,4-7H2,1-3H3,(H,15,16)
• InChI Key: CAYADTXGFWDRCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C(=O)O)O
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol

Description

“2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2-hydroxyacetic acid” is a chemical compound. It is a 4-aryl piperidine. The compound is useful as a semi-flexible linker in PROTAC (Proteolysis Targeting Chimeras) development for targeted protein degradation. The incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string O=C(N(CC1)CCC1C(C=CC=C2)=C2C(O)=O)OC(C)(C)C. The empirical formula is C17H23NO4 and the molecular weight is 305.37.

Physical And Chemical Properties Analysis

The compound is a powder. It has a functional group of Boc carboxylic acid. The storage temperature is 2-8°C.

Mechanism of Action

Target of Action

It is known that this compound is used as a linker in protac (proteolysis targeting chimeras) development . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .

Mode of Action

The compound acts as a linker in PROTACs, playing a crucial role in the formation of a ternary complex with the target protein and the E3 ubiquitin ligase . The rigidity of the linker can impact the 3D orientation of the degrader and thus the formation of this ternary complex .

Biochemical Pathways

The compound, as part of a PROTAC, affects the ubiquitin-proteasome system, a major pathway responsible for protein degradation in cells . By tagging specific proteins for degradation, it can influence various biochemical pathways depending on the function of the target protein .

Pharmacokinetics

The design of protacs, including the choice of linker, can influence their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion .

Result of Action

The result of the compound’s action is the degradation of the target protein . This can have various molecular and cellular effects depending on the role of the target protein .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound .

Safety and Hazards

The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a well-ventilated place and the container should be kept tightly closed.

Future Directions

The compound is used in the development of PROTACs, which are a promising new class of drugs that could potentially be used to treat a wide range of diseases. The future research directions might involve the optimization of the compound for better efficacy and safety in PROTAC development.